Cas no 2090956-20-8 (3-methyl-1-(prop-2-yn-1-yl)-1H-pyrazol-5-amine)

• Product Name: 3-methyl-1-(prop-2-yn-1-yl)-1H-pyrazol-5-amine
• CAS No: 2090956-20-8
• MF: C₇H₉N₃
• MW: 135.166460752487
• CID: 5721456
• PubChem ID: 121214053
• Update Time: 2025-05-21

3-methyl-1-(prop-2-yn-1-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(prop-2-yn-1-yl)-1H-pyrazol-5-amine
• F2198-5868
• 5-methyl-2-prop-2-ynylpyrazol-3-amine
• AKOS026724532
• 2090956-20-8
• 1H-Pyrazol-5-amine, 3-methyl-1-(2-propyn-1-yl)-

• Inchi： 1S/C7H9N3/c1-3-4-10-7(8)5-6(2)9-10/h1,5H,4,8H2,2H3
• InChI Key： RJHNEXZEKFRHRQ-UHFFFAOYSA-N
• SMILES： N1(CC#C)C(=CC(C)=N1)N

Computed Properties

• Exact Mass: 135.079647300g/mol
• Monoisotopic Mass: 135.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 269.6±30.0 °C(Predicted)
• pka: 4.06±0.10(Predicted)

Additional information on 3-methyl-1-(prop-2-yn-1-yl)-1H-pyrazol-5-amine

Introduction to 3-Methyl-1-(prop-2-yn-1-yl)-1H-pyrazol-5-amine (CAS No. 2090956-20-8)

3-Methyl-1-(prop-2-yn-1-yl)-1H-pyrazol-5-amine, with the CAS number 2090956-20-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antifungal, and antiviral properties. The unique structural features of 3-methyl-1-(prop-2-yn-1-yl)-1H-pyrazol-5-amine make it a promising candidate for various therapeutic applications.

The molecular structure of 3-methyl-1-(prop-2-yn-1-yl)-1H-pyrazol-5-amine consists of a pyrazole ring substituted with a methyl group at the 3-position and a propargyl (prop-2-ynyl) group at the 1-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The propargyl group, in particular, is known for its ability to participate in click chemistry reactions, making it a valuable moiety in the synthesis of complex molecules and drug conjugates.

In recent years, there has been a growing interest in the development of pyrazole derivatives for their potential use in treating various diseases. Studies have shown that 3-methyl-1-(prop-2-yn-1-yl)-1H-pyrazol-5-amine exhibits significant biological activity. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound possesses potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory disorders such as arthritis and colitis.

Beyond its anti-inflammatory effects, 3-methyl-1-(prop-2-yn-1-y l)-1H-pyrazol -5 -amine has also been investigated for its antiviral activity. A study conducted by researchers at the University of California, San Francisco, found that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve interference with viral RNA synthesis, thereby preventing the virus from replicating and spreading within host cells.

The pharmacokinetic properties of 3-methyl -1 -(prop -2 -yn -1 -yl ) -1 H -pyrazol -5 -amine have also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. In preclinical studies, it has shown good oral bioavailability and low toxicity, suggesting that it can be safely administered to patients.

In addition to its therapeutic potential, 3-methyl -1 -(prop -2 -yn -1 -yl ) -1 H -pyrazol -5 -amine has been explored for its use in chemical biology and drug discovery. The propargyl group in its structure makes it an ideal candidate for bioconjugation reactions, allowing researchers to attach various functional groups or biomolecules to the compound. This property is particularly useful in developing targeted drug delivery systems and imaging agents.

The synthesis of 3-methyl -1 -(prop -2 -yn -1 -yl ) -1 H -pyrazol -5 -amine involves several well-established chemical reactions. One common synthetic route involves the reaction of 3-methylpyrazole with propargyl bromide in the presence of a base such as potassium carbonate. This reaction yields the desired product with high yield and purity. The synthetic process can be further optimized to improve efficiency and reduce costs, making large-scale production feasible.

In conclusion, 3-methyl -1 -(prop -2 -yn -1 yl ) -1 H-pyrazol -5 amine (CAS No. 2090956 20 8) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to advancements in drug discovery and development.